Cas no 611-95-0 (4-Benzoylbenzoic acid)

4-Benzoylbenzoic acid Properties

Names and Identifiers

• 4-Benzoylbenzoic acid
• Benzoylbenzoicacid
• Benzophenone-4-carboxylic acid~4-Carboxybenzophenone
• p-Benzoylbenzoic acid
• Benzophenone-4-carboxylic Acid
• NSC-37115
• Z90122571
• AKOS001115838
• EINECS 210-286-0
• FT-0617635
• GWF8XRR32J
• QDB
• p-Benzoylbenzoic acid pound>>4-Carboxybenzophenone pound>>Benzoic acid, 4-benzoyl-
• 611-95-0
• 4-(benzoyl)benzoic acid
• InChI=1/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17
• CS-W022083
• BCP22725
• B1164
• 4-benzoyl benzoic acid
• SY010808
• SCHEMBL81964
• A833085
• Benzoic acid, p-benzoyl-
• PD131180
• MFCD00002560
• NSC 37115
• DTXSID60209996
• CHEMBL192648
• AS-19324
• BDBM22762
• 4-Benzoylbenzoic acid, 99%
• BCP9000152
• EN300-18752
• NSC37115
• Benzoic acid, 4-benzoyl-
• 4-Benzoyl-benzoic acid
• NS00034593
• 4-Benzoylbenzoic acid, purum, >=98.0% (T)
• Oprea1_315988
• 4-(phenylcarbonyl)benzoic acid
• 4-Carboxybenzophenone
• Benzophenone-4-carboxylic acid
• DB-053809
• STK950852
• 4-Benzoylbenzoic Acid; 4-Carboxybenzophenone; Benzophenone-4-carboxylic Acid; NSC 37115; p-Benzoylbenzoic Acid; p-Carboxybenzophenone
• +Expand

• MDL： MFCD00002560
• InChIKey： IFQUPKAISSPFTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17)
• SMILES： O=C(O)C1=CC=C(C(C2=CC=CC=C2)=O)C=C1
• BRN： 1960224

Computed Properties

• Exact Mass: 226.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.063
• Heavy Atom Count: 17
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 2.61580
• PSA: 54.37000
• Refractive Index: 1.5767 (estimate)
• Water Partition Coefficient: It is soluble in water (partly).
• Boiling Point: 415.7°C at 760 mmHg
• Melting Point: 196.0 to 202.0 deg-C
• Flash Point: 219.3±20.5 °C
• Color/Form: Needle \ sheet or monoclinic crystals
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Soluble in ethanol \ ether and acetic acid, slightly soluble in water and benzene
• Density: 1.2022 (rough estimate)

4-Benzoylbenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG3650000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Benzoylbenzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials